Cas no 106871-53-8 (2-Oxo-2-(p-tolylthio)acetic acid)

• Product Name: 2-Oxo-2-(p-tolylthio)acetic acid
• CAS No: 106871-53-8
• MF: C₉H₈O₃S
• MW: 196.223021507263
• CID: 2872692
• PubChem ID: 129924967
• Update Time: 2024-11-06

2-Oxo-2-(p-tolylthio)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Oxo-2-(p-tolylthio)acetic acid
• D81344
• BS-14297
• 2-[(4-methylphenyl)sulfanyl]-2-oxoacetic acid
• CS-0137212
• MFCD20643729
• 106871-53-8
• [(4-methylphenyl)sulfanyl](oxo)acetic acid
• 2-(4-methylphenyl)sulfanyl-2-oxoacetic acid
• AKOS037648508
• 2-Oxo-2-(p-tolylthio)aceticacid

• Inchi： 1S/C9H8O3S/c1-6-2-4-7(5-3-6)13-9(12)8(10)11/h2-5H,1H3,(H,10,11)
• InChI Key： LNDOQDGECNYAJM-UHFFFAOYSA-N
• SMILES： S(C(C(=O)O)=O)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 196.01941529g/mol
• Monoisotopic Mass: 196.01941529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 79.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenol esters